Cas no 923132-50-7 (1-benzyl-3-(4-chlorophenyl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione)

• Product Name: 1-benzyl-3-(4-chlorophenyl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione
• CAS No: 923132-50-7
• MF: C₂₁H₁₆ClN₃O₂
• MW: 377.823643684387
• CID: 6068181
• PubChem ID: 18569512
• Update Time: 2025-09-28

1-benzyl-3-(4-chlorophenyl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-3-(4-chlorophenyl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione
• 1-benzyl-3-[(4-chlorophenyl)methyl]pyrido[3,2-d]pyrimidine-2,4-dione
• F2233-0562
• 923132-50-7
• 1-benzyl-3-(4-chlorobenzyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione
• AKOS021725085

• Inchi： 1S/C21H16ClN3O2/c22-17-10-8-16(9-11-17)14-25-20(26)19-18(7-4-12-23-19)24(21(25)27)13-15-5-2-1-3-6-15/h1-12H,13-14H2
• InChI Key： LFDXQZQFKFWJOW-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=C(Cl)C=C2)C(=O)C2=NC=CC=C2N1CC1=CC=CC=C1

Computed Properties

• Exact Mass: 377.0931045g/mol
• Monoisotopic Mass: 377.0931045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 53.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on 1-benzyl-3-(4-chlorophenyl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione

Comprehensive Analysis of 1-benzyl-3-(4-chlorophenyl)methyl-1H,2H,3H,4H-pyrido[3,2-d]pyrimidine-2,4-dione (CAS No. 923132-50-7)

The compound 1-benzyl-3-(4-chlorophenyl)methyl-1H,2H,3H,4H-pyrido[3,2-d]pyrimidine-2,4-dione (CAS No. 923132-50-7) is a structurally complex heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique pyrido[3,2-d]pyrimidine core, combined with benzyl and 4-chlorophenyl substituents, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a scaffold for designing novel therapeutic agents due to its ability to interact with biological targets.

In recent years, the demand for heterocyclic compounds like 1-benzyl-3-(4-chlorophenyl)methyl-1H,2H,3H,4H-pyrido[3,2-d]pyrimidine-2,4-dione has surged, driven by advancements in medicinal chemistry and computational drug design. Users frequently search for terms such as "pyrido[3,2-d]pyrimidine derivatives," "benzyl-substituted heterocycles," and "CAS 923132-50-7 applications," reflecting the growing interest in this compound's properties and uses. Its structural features suggest potential activity in modulating enzymes or receptors, making it a subject of ongoing studies in kinase inhibition and neuropharmacology.

The synthesis of 1-benzyl-3-(4-chlorophenyl)methyl-1H,2H,3H,4H-pyrido[3,2-d]pyrimidine-2,4-dione typically involves multi-step organic reactions, including condensation and cyclization processes. Optimizing these synthetic routes is a hot topic among chemists, as evidenced by searches for "efficient synthesis of pyrido[3,2-d]pyrimidines" and "chlorophenyl-substituted heterocycles." The compound's solubility, stability, and bioavailability are also critical parameters under investigation, aligning with the broader trend of improving drug-like properties in molecular design.

From a structure-activity relationship (SAR) perspective, the benzyl and 4-chlorophenyl groups in CAS 923132-50-7 are hypothesized to enhance binding affinity to specific biological targets. This has led to its inclusion in virtual screening libraries and high-throughput screening (HTS) campaigns. Queries like "pyrido[3,2-d]pyrimidine biological activity" and "benzyl-chlorophenyl interactions" highlight the curiosity surrounding its mechanistic insights. Additionally, its potential role in central nervous system (CNS) disorders is a trending subtopic, given the increasing focus on neurodegenerative diseases and psychiatric conditions.

Beyond pharmaceuticals, 1-benzyl-3-(4-chlorophenyl)methyl-1H,2H,3H,4H-pyrido[3,2-d]pyrimidine-2,4-dione may find applications in material science, particularly in the development of organic semiconductors or fluorescent probes. The compound's conjugated system and electron-withdrawing groups make it a candidate for optoelectronic materials, a field experiencing rapid growth due to demands for renewable energy technologies. Searches for "heterocycles in optoelectronics" and "chlorophenyl-based materials" underscore this intersection of chemistry and engineering.

In conclusion, CAS 923132-50-7 represents a versatile and scientifically valuable compound with broad implications across multiple disciplines. Its pyrido[3,2-d]pyrimidine backbone, coupled with strategic substituents, positions it as a focal point for future research. As interest in tailored heterocycles and precision medicine continues to rise, this compound is poised to remain a subject of exploration and innovation.